3-(3,4-Dimethoxyphenyl)-1H-indole

• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-1H-indole
• InChI: InChI=1S/C16H15NO2/c1-18-15-8-7-11(9-16(15)19-2)13-10-17-14-6-4-3-5-12(13)14/h3-10,17H,1-2H3
• InChI Key: JEBUUWJAEPKMST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CNC3=CC=CC=C32)OC

Description

3-(3,4-Dimethoxyphenyl)-1H-indole is a useful research compound. Its molecular formula is C16H15NO2 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Benzenesulfonyl-3-(3,4-dimethoxy-phenyl)-indole (350 mg, 0.89 mmol) 19 was dissolved in ethanol (3 mL) and potassium hydroxide pellets (385 mg, 6.9 mmol) were added. The reaction mixture was heated in a CEM Discover microwave instrument at 120° C. for 10 minutes. The reaction mixture was concentrated to dryness and the residue was partitioned between ethyl acetate and saturated sodium bicarbonate. The organic portion was dried with anhydrous magnesium sulfate, filtered and the filtrate concentrated to provide the desired product 22, which was used without further purification (208 mg, 92%)